Cas no 18583-55-6 ((2-Chlorobenzyl)triphenylphosphonium Chloride)

(2-Chlorobenzyl)triphenylphosphonium chloride is a phosphonium salt widely used as a reagent in organic synthesis, particularly in Wittig reactions for the formation of alkenes. Its key advantages include high reactivity and selectivity, enabling efficient olefination of carbonyl compounds. The 2-chlorobenzyl moiety enhances stability while maintaining reactivity, making it suitable for demanding synthetic applications. The compound is typically employed in homogeneous reactions and offers consistent performance under controlled conditions. Its crystalline solid form ensures ease of handling and storage. As a versatile intermediate, it finds utility in pharmaceuticals, agrochemicals, and materials science research. Proper handling under inert conditions is recommended due to its moisture sensitivity.
(2-Chlorobenzyl)triphenylphosphonium Chloride structure
18583-55-6 structure
Product Name:(2-Chlorobenzyl)triphenylphosphonium Chloride
CAS No:18583-55-6
MF:C25H21Cl2P
MW:423.314005613327
MDL:MFCD03427596
CID:146414
PubChem ID:87566719
Update Time:2025-06-07

(2-Chlorobenzyl)triphenylphosphonium Chloride Chemical and Physical Properties

Names and Identifiers

    • Phosphonium,[(2-chlorophenyl)methyl]triphenyl-, chloride (1:1)
    • Triphenyl(2-Chlorobenzyl)Phosphonium Chloride
    • (2-Chlorobenzyl)triphenylphosphonium Chloride
    • (2-chlorophenyl)methyl-triphenylphosphanium,chloride
    • (2-Chlorbenzyl)triphenylphosphoniumchlorid
    • 2-chlorobenzyltriphenylphosphonium chloride
    • o-Chlorbenzyltriphenylphosphoniumchlorid
    • (O-CHLOROBENZYL)TRIPHENYLPHOSPHONIUM CHLORIDE
    • (2-CHLOROBENZYL)TRIPHENYLPHOSPHONIUM CHLORIDE HYDRATE
    • (2-Chlorobenzyl)triphenylphosphonium chloridehydrate,98%
    • (2-CHLOROBENZYL)TRIPHENYLPHOSPHONIUM CHLORIDE HYDRATE 98%
    • (2-Chlorobenzyl)(triphenyl)phosphorane
    • NSC210534
    • (2-Chlorobenzyl)triphenylphosphonium
    • (2-chlorophenyl)methyl-triphenylphosphanium
    • (2-chlorophenyl)methyl-triphenyl-phosphonium
    • 2-chlorobenzyl-triphenylphosphonium chloride
    • CS-0179381
    • AKOS015833223
    • (2-chlorobenzyl)(triphenyl)phosphonium chloride
    • BF8XZH2GMF
    • S12018
    • SY109969
    • CHEMBL3229241
    • SCHEMBL2720227
    • Phosphonium, (o-chlorobenzyl)triphenyl-, chloride
    • (2-chlorophenyl)methyl-triphenylphosphanium;chloride
    • Phosphonium, [(2-chlorophenyl)methyl]triphenyl-, chloride (1:1)
    • 18583-55-6
    • (2-chlorophenyl)methyl-triphenylphosphanium chloride
    • MFCD00054629
    • C1759
    • J-011913
    • [(2-chlorophenyl)methyl]triphenylphosphanium chloride
    • NSC-210534
    • DTXSID70940005
    • [(2-Chlorophenyl)methyl](triphenyl)phosphanium chloride
    • VRAAQIWOSHYDHE-UHFFFAOYSA-M
    • (2-CHLOROBENZYL)TRIPHENYLPHOSPHONIUMCHLORIDEHYDRATE
    • 679-954-0
    • MDL: MFCD03427596
    • Inchi: 1S/C25H21ClP.ClH/c26-25-19-11-10-12-21(25)20-27(22-13-4-1-5-14-22,23-15-6-2-7-16-23)24-17-8-3-9-18-24;/h1-19H,20H2;1H/q+1;/p-1
    • InChI Key: VRAAQIWOSHYDHE-UHFFFAOYSA-M
    • SMILES: ClC1C=CC=CC=1C[P+](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.[Cl-]

Computed Properties

  • Exact Mass: 422.07600
  • Monoisotopic Mass: 422.076
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 386
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Uncertain
  • Density: g/cm3
  • Melting Point: 244°C(lit.)
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 13.59000
  • LogP: 2.83810
  • Solubility: Uncertain

(2-Chlorobenzyl)triphenylphosphonium Chloride Security Information

(2-Chlorobenzyl)triphenylphosphonium Chloride Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(2-Chlorobenzyl)triphenylphosphonium Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119461-500g
(2-Chlorobenzyl)triphenylphosphonium chloride hydrate
18583-55-6 95%
500g
$926.10 2023-09-02
TRC
C367160-1g
(2-Chlorobenzyl)triphenylphosphonium Chloride
18583-55-6
1g
$ 120.00 2022-04-01
TRC
C367160-10g
(2-Chlorobenzyl)triphenylphosphonium Chloride
18583-55-6
10g
$ 970.00 2022-04-01
abcr
AB171236-25 g
(2-Chlorobenzyl)triphenylphosphonium chloride; .
18583-55-6
25g
€208.50 2023-06-23
Ambeed
A1359084-1g
(2-Chlorobenzyl)triphenylphosphonium chloride
18583-55-6 98%
1g
$5.0 2025-02-22
Ambeed
A1359084-5g
(2-Chlorobenzyl)triphenylphosphonium chloride
18583-55-6 98%
5g
$20.0 2025-02-22
Ambeed
A1359084-25g
(2-Chlorobenzyl)triphenylphosphonium chloride
18583-55-6 98%
25g
$65.0 2025-02-22
Ambeed
A1359084-100g
(2-Chlorobenzyl)triphenylphosphonium chloride
18583-55-6 98%
100g
$240.0 2025-02-22
abcr
AB171236-1 g
(2-Chlorobenzyl)triphenylphosphonium chloride; .
18583-55-6
1g
€72.90 2023-06-23
abcr
AB171236-5 g
(2-Chlorobenzyl)triphenylphosphonium chloride; .
18583-55-6
5g
€105.70 2023-06-23

(2-Chlorobenzyl)triphenylphosphonium Chloride Production Method

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.